Cas no 1612176-73-4 (3-fluoro-3-methyl-piperidin-4-ol;hydrochloride)

• Product Name: 3-fluoro-3-methyl-piperidin-4-ol;hydrochloride
• CAS No: 1612176-73-4
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• CID: 5096434
• PubChem ID: 90176841
• Update Time: 2026-03-02

3-fluoro-3-methyl-piperidin-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0254227
• SB74810
• 1612176-73-4
• AT30972
• 3-fluoro-3-methyl-piperidin-4-ol;hydrochloride
• 3-Fluoro-3-methylpiperidin-4-ol hydrochloride
• DB-424951
• PS-19885
• 3-fluoro-3-methyl-piperidin-4-ol hydrochloride
• MFCD34576765
• ISVVTLIOEDDMLE-UHFFFAOYSA-N
• SY323815
• SCHEMBL15740757
• 3-fluoro-3-methylpiperidin-4-ol;hydrochloride
• 3-Fluoro-3-methyl-piperidin-4-ol HCl

• Inchi： 1S/C6H12FNO.ClH/c1-6(7)4-8-3-2-5(6)9;/h5,8-9H,2-4H2,1H3;1H
• InChI Key： ISVVTLIOEDDMLE-UHFFFAOYSA-N
• SMILES： Cl.FC1(C)CNCCC1O

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-fluoro-3-methyl-piperidin-4-ol;hydrochloride

3-Fluoro-3-methyl-piperidin-4-ol Hydrochloride (CAS No. 1612176-73-4): A Comprehensive Overview

3-Fluoro-3-methyl-piperidin-4-ol hydrochloride (CAS No. 1612176-73-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-3-fluoro-3-methylpiperidin-4-ol hydrochloride, has gained considerable attention due to its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

3-Fluoro-3-methyl-piperidin-4-ol hydrochloride is a chiral compound with the molecular formula C₈H₁₅FO·HCl and a molecular weight of 180.67 g/mol. The presence of a fluorine atom and a methyl group in the piperidine ring imparts unique chemical and physical properties to this molecule. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the methyl group contributes to its conformational rigidity. These features make 3-fluoro-3-methyl-piperidin-4-ol hydrochloride an attractive scaffold for drug design and development.

Synthesis and Production

The synthesis of 3-fluoro-3-methyl-piperidin-4-ol hydrochloride has been extensively studied, with several efficient routes reported in the literature. One common approach involves the asymmetric hydrogenation of a suitable precursor followed by selective functionalization to introduce the fluorine and methyl groups. Recent advancements in catalytic asymmetric synthesis have further improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production.

Biological Activities and Therapeutic Potential

3-Fluoro-3-methyl-piperidin-4-ol hydrochloride has demonstrated promising biological activities in various preclinical studies. It has been shown to exhibit potent activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, this compound has been investigated for its analgesic properties, particularly in models of neuropathic pain.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3-fluoro-3-methyl-piperidin-4-ol hydrochloride to modulate GABAergic neurotransmission, suggesting its potential as an anxiolytic agent. The compound's ability to selectively bind to specific GABA receptors without causing significant side effects makes it an attractive target for further clinical development.

Clinical Trials and Research Developments

The therapeutic potential of 3-fluoro-3-methyl-piperidin-4-ol hydrochloride has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings have paved the way for Phase II trials, which are currently underway to assess the compound's efficacy in treating specific conditions such as major depressive disorder and chronic pain.

In addition to its potential as a standalone therapeutic agent, 3-fluoro-3-methyl-piperidin-4-ol hydrochloride has also been explored as a lead compound for drug discovery efforts. Researchers are actively investigating structural modifications to enhance its pharmacological properties, such as improving brain penetration and extending its half-life in vivo.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-fluoro-3-methyl-piperidin-4-ol hydrochloride underscores its significant potential in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will find applications in treating a wide range of neurological and psychiatric disorders. The unique combination of chemical properties and biological activities makes it an exciting candidate for further development.

In conclusion, 3-fluoro-3-methyl-piperidin-4-ol hydrochloride (CAS No. 1612176-73-4) represents a promising molecule with diverse therapeutic applications. Its continued exploration in both academic and industrial settings will undoubtedly contribute to advancements in drug discovery and development.